Cas no 205692-63-3 (Pyrazine-2,5-dicarboxylic acid hydrate)

Pyrazine-2,5-dicarboxylic acid hydrate structure
205692-63-3 structure
Product Name:Pyrazine-2,5-dicarboxylic acid hydrate
CAS No:205692-63-3
MF:C6H8N2O6
MW:204.137521743774
MDL:MFCD00216919
CID:272884
PubChem ID:24878472
Update Time:2025-04-19

Pyrazine-2,5-dicarboxylic acid hydrate Chemical and Physical Properties

Names and Identifiers

    • Pyrazine-2,5-dicarboxylic acid hydrate
    • 2,5-PYRAZINEDICARBOXYLIC ACID DIHYDRATE
    • 2,5-Pyrazinedicarboxylicacid, hydrate (1:2)
    • 2,5-Pyrazinedicarboxylicaciddehydrate
    • PYRAZINE-2,5-DICARBOXYLIC ACID,DIHYDRATE
    • Pyrazine-2,5-dicarboxylic Acid Dihydrate
    • 205692-63-3
    • 2,5-Pyrazinedicarboxylic acid dihydrate, 96%
    • 2,5-Pyrazinedicarboxylic acid, dihydrate
    • Pyrazine-2,5-dicarboxylicAcidDihydrate
    • pyrazine-2,5-dicarboxylic acid;dihydrate
    • FT-0643920
    • J-650251
    • CS-0128748
    • C73900
    • 2,5-Pyrazinedicarboxylic acid, hydrate (1:2)
    • AMY24994
    • AKOS015893964
    • SCHEMBL336347
    • DB-045284
    • MDL: MFCD00216919
    • Inchi: 1S/C6H4N2O4.2H2O/c9-5(10)3-1-7-4(2-8-3)6(11)12;;/h1-2H,(H,9,10)(H,11,12);2*1H2
    • InChI Key: GVEVNOSZLMMBOR-UHFFFAOYSA-N
    • SMILES: OC(C1C=NC(C(=O)O)=CN=1)=O.O.O

Computed Properties

  • Exact Mass: 204.03800
  • Monoisotopic Mass: 204.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -2
  • XLogP3: 0.8
  • Topological Polar Surface Area: 106

Experimental Properties

  • Color/Form: White powder
  • Melting Point: 272-277 °C (lit.)
  • Boiling Point: 466.5°C at 760 mmHg
  • Flash Point: 236°C
  • PSA: 118.84000
  • LogP: -0.25560
  • Solubility: Soluble in water

Pyrazine-2,5-dicarboxylic acid hydrate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S24/25
  • Storage Condition:Sealed in dry,2-8°C

Pyrazine-2,5-dicarboxylic acid hydrate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pyrazine-2,5-dicarboxylic acid hydrate Pricemore >>

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